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Compound of Interest

Compound Name: 5-Methylisochroman

Cat. No.: B13035673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isochromans are a class of bicyclic ether heterocyclic compounds that form the core structure

of various natural products and pharmacologically active molecules. Their derivatives have

garnered significant interest in medicinal chemistry due to their diverse biological activities,

including potential applications as anticancer, antimicrobial, and anti-inflammatory agents. This

technical guide focuses on the physical and chemical properties of a specific derivative, 5-
Methylisochroman. Due to the limited availability of experimental data for this particular

compound, this guide supplements known information with data from closely related analogs

and general characteristics of the isochroman scaffold.

Physicochemical Properties
Quantitative data for 5-Methylisochroman is not readily available in public databases.

However, information for the closely related isomer, 4-Methylisochroman, provides valuable

reference points.
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Property
Value (for 4-
Methylisochroman)

Data Source

Molecular Formula C₁₀H₁₂O GSRS

Molecular Weight 148.2 g/mol GSRS

Stereochemistry Racemic GSRS

Note: The data presented above is for 4-Methylisochroman and is used as a proxy due to the

absence of specific data for 5-Methylisochroman.

Spectral Data
Detailed spectral data for 5-Methylisochroman is not published. However, the expected

characteristic signals can be inferred from the general knowledge of the isochroman structure

and the presence of a methyl group on the aromatic ring.

¹H NMR:

Aromatic Protons: Signals in the range of δ 6.8-7.2 ppm. The substitution pattern will

influence the multiplicity.

Methylene Protons (-CH₂-O-): A singlet or AB quartet around δ 4.5-5.0 ppm.

Methylene Protons (-CH₂-Ar): A triplet around δ 2.8-3.0 ppm.

Methyl Protons (-CH₃): A singlet around δ 2.2-2.4 ppm.

¹³C NMR:

Aromatic Carbons: Signals in the range of δ 120-140 ppm.

Methylene Carbon (-CH₂-O-): A signal around δ 65-70 ppm.

Methylene Carbon (-CH₂-Ar): A signal around δ 25-30 ppm.

Methyl Carbon (-CH₃): A signal around δ 15-20 ppm.
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Infrared (IR) Spectroscopy:

C-H stretching (aromatic): ~3000-3100 cm⁻¹

C-H stretching (aliphatic): ~2850-3000 cm⁻¹

C-O-C stretching (ether): ~1050-1150 cm⁻¹

C=C stretching (aromatic): ~1450-1600 cm⁻¹

Mass Spectrometry (MS):

Molecular Ion (M⁺): Expected at m/z = 148.

Fragmentation: Common fragmentation patterns for isochromans involve the loss of

fragments from the dihydro-pyran ring. A prominent fragment would likely be observed from

benzylic cleavage.

Experimental Protocols
While a specific protocol for the synthesis of 5-Methylisochroman is not detailed in the

available literature, a general and widely applicable method for the synthesis of isochroman

derivatives is the oxa-Pictet-Spengler reaction.

General Synthesis of Isochromans via Oxa-Pictet-Spengler Reaction

This method involves the acid-catalyzed cyclization of a β-arylethyl alcohol with an aldehyde or

ketone. For the synthesis of 5-Methylisochroman, the starting materials would be 2-(2-

methylphenyl)ethanol and formaldehyde.

Materials:

2-(2-methylphenyl)ethanol

Formaldehyde (or paraformaldehyde)

Anhydrous acid catalyst (e.g., p-toluenesulfonic acid, trifluoroacetic acid)
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Anhydrous, non-polar solvent (e.g., toluene, dichloromethane)

Sodium bicarbonate solution (for workup)

Anhydrous magnesium sulfate (for drying)

Silica gel for column chromatography

Procedure:

To a solution of 2-(2-methylphenyl)ethanol in the chosen anhydrous solvent, add

formaldehyde (or paraformaldehyde).

Add the acid catalyst to the reaction mixture.

The reaction is typically stirred at room temperature or gently heated, and the progress is

monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is quenched by the addition of a saturated sodium

bicarbonate solution.

The organic layer is separated, and the aqueous layer is extracted with the organic solvent.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and the solvent is removed under reduced pressure.

The crude product is purified by silica gel column chromatography to yield 5-
Methylisochroman.

Characterization: The structure of the synthesized 5-Methylisochroman would be confirmed

using standard spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS) as detailed in the

spectral data section.

Biological Activity of Isochroman Derivatives
Specific biological activities for 5-Methylisochroman have not been reported. However, the

isochroman scaffold is present in numerous compounds with a wide range of pharmacological

effects. Isochroman derivatives have been reported to exhibit:
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Anticancer Activity: Some derivatives have shown cytotoxicity against various cancer cell

lines.

Antimicrobial Activity: Antibacterial and antifungal properties have been observed in several

isochroman-containing compounds.

Anti-inflammatory Effects: Certain derivatives have demonstrated the ability to modulate

inflammatory pathways.

Antioxidant Properties: The isochroman ring system can be found in some natural

antioxidants.

The biological profile of 5-Methylisochroman would require specific screening and

investigation. The methyl substitution at the 5-position on the aromatic ring could influence its

lipophilicity and steric interactions with biological targets, potentially leading to unique

pharmacological properties compared to other derivatives.

Visualizations
As no specific signaling pathways involving 5-Methylisochroman have been identified, the

following diagram illustrates a general experimental workflow for its synthesis and

characterization.

Synthesis

Characterization

Starting Materials
(2-(2-methylphenyl)ethanol,

Formaldehyde)

Oxa-Pictet-Spengler
Reaction

Aqueous Workup
& Extraction

Column
Chromatography Pure 5-Methylisochroman

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13035673?utm_src=pdf-body
https://www.benchchem.com/product/b13035673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13035673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of 5-Methylisochroman.

Conclusion

5-Methylisochroman is a derivative of the pharmacologically relevant isochroman scaffold.

While specific experimental data for this compound is scarce, this guide provides an overview

of its expected physicochemical properties, spectral characteristics, and a plausible synthetic

route based on established methods for this class of compounds. The diverse biological

activities of isochroman derivatives suggest that 5-Methylisochroman could be a valuable

target for further investigation in drug discovery and development programs. Future research

should focus on the synthesis, detailed characterization, and biological evaluation of this

specific molecule to fully elucidate its potential.

To cite this document: BenchChem. [5-Methylisochroman: A Technical Guide to its
Physicochemical Properties and Synthetic Methodologies]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b13035673#physical-and-
chemical-properties-of-5-methylisochroman]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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